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Compound of Interest

Compound Name: 3-Ethylcyclohexanol

Cat. No.: B1330227

An In-depth Examination of CAS Numbers, Synthesis, and Physicochemical Properties for
Researchers and Drug Development Professionals

The seemingly straightforward chemical entity, 3-ethylcyclohexanol, reveals a nuanced
complexity upon closer inspection, primarily due to the existence of multiple stereoisomers.
This technical guide provides a comprehensive overview of the Chemical Abstracts Service
(CAS) numbers associated with these isomers, along with available data on their synthesis,
separation, and physicochemical properties, tailored for researchers, scientists, and
professionals in drug development.

Identifying the Isomers: A Multiplicity of CAS
Numbers

3-Ethylcyclohexanol can exist as cis and trans diastereomers, each of which is a racemic
mixture of two enantiomers. This stereoisomerism is a critical consideration in chemical and
pharmaceutical research, as different isomers can exhibit distinct biological activities and
physical properties. The assigned CAS numbers for these variations are crucial for
unambiguous identification in procurement, regulatory submissions, and scientific literature.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
3-Ethylcyclohexanol
N _ 4534-76-3 CsH160 128.21

(unspecified mixture)
(+)-cis-3-

87759-24-8 CsH160 128.21
Ethylcyclohexanol
cis-3-

113349-19-2 CsH160 128.21
Ethylcyclohexanol
trans-3-

81570-08-3 CsH160 128.21
Ethylcyclohexanol
(1S,39)-3-

67678568-6 CsH160 128.21
Ethylcyclohexan-1-ol
(1R,3S)-3- _

Not Available CsH160 128.21

Ethylcyclohexan-1-ol

Synthesis and Separation of Stereoisomers

The synthesis of 3-ethylcyclohexanol typically results in a mixture of cis and trans isomers.
The controlled synthesis of a specific isomer often requires stereoselective methods. A
common precursor for the synthesis of cyclohexanol derivatives is the corresponding
cyclohexanone.

General Synthesis Pathway

A potential synthetic route to a mixture of 3-ethylcyclohexanol isomers is outlined below. This
process involves the reduction of 3-ethylcyclohexanone.
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Caption: General synthesis of 3-ethylcyclohexanol isomers.

Experimental Protocol: Reduction of 3-
Ethylcyclohexanone (Hypothetical)

o Materials: 3-Ethylcyclohexanone, Sodium borohydride (NaBHa4), Methanol, Diethyl ether,
Hydrochloric acid (1M), Saturated sodium bicarbonate solution, Anhydrous magnesium
sulfate.

e Procedure:

o Dissolve 3-ethylcyclohexanone in methanol in a round-bottom flask and cool the solution
in an ice bath.

o Slowly add sodium borohydride to the stirred solution.
o After the addition is complete, allow the reaction to stir for one hour at room temperature.

o Quench the reaction by the slow addition of 1M hydrochloric acid until the effervescence
ceases.

o Remove the methanol under reduced pressure.

o Extract the aqueous residue with diethyl ether.
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o Wash the combined organic extracts with saturated sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield a mixture of cis- and trans-3-ethylcyclohexanol.

Separation of Cis and Trans Isomers

The separation of the resulting diastereomers is a critical step to obtaining pure isomers. High-
performance liquid chromatography (HPLC) is a promising technique for this purpose. A study
on the separation of cis/trans isomers of the structurally similar 4-ethylcyclohexanol
demonstrated successful separation using a MIL-125(Ti) metal-organic framework as the
stationary phase, suggesting a potential avenue for the separation of 3-ethylcyclohexanol
isomers[1].

Mixture of
cis- and trans-
3-Ethylcyclohexanol

—— ™

High-Performance
Liquid Chromatography (HPLC)

Elution

cis-3-Ethylcyclohexanol trans-3-Ethylcyclohexanol
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Caption: HPLC-based separation of 3-ethylcyclohexanol isomers.

Physicochemical and Spectroscopic Data

Detailed experimental data for the individual isomers of 3-ethylcyclohexanol are not
extensively reported in publicly accessible literature. However, some predicted and reported
data for the general compound and its analogs are available.

Table of Physicochemical Properties (Partially Incomplete)

3-
Property Ethylcyclohexanol

cis-3- trans-3-

- Ethylcyclohexanol Ethylcyclohexanol
(unspecified)

Boiling Point (°C) Data not available Data not available Data not available
Melting Point (°C) Data not available Data not available Data not available
Density (g/cm3) Data not available Data not available Data not available

Safety and Handling

According to available safety data, 3-ethylcyclohexanol is classified as a substance that
causes skin and serious eye irritation. It may also cause respiratory irritation. Standard
laboratory safety precautions, including the use of personal protective equipment such as
gloves and safety glasses, should be observed when handling this compound.

Biological Activity and Toxicological Profile

Specific studies on the biological activity and toxicology of 3-ethylcyclohexanol isomers are
limited. Research on related cyclohexanol derivatives suggests that these compounds can
have various biological effects. However, direct extrapolation of these findings to 3-
ethylcyclohexanol requires caution, and specific studies on its isomers are warranted to
determine their pharmacological and toxicological profiles.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1330227?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Ethylcyclohexanol represents a class of compounds where stereochemistry plays a pivotal
role. The accurate identification through specific CAS numbers is the first step for any rigorous
scientific investigation. While comprehensive experimental data on the individual isomers
remain sparse, this guide consolidates the currently available information and highlights the
areas where further research is needed. The development of robust stereoselective synthesis
and efficient separation protocols will be crucial for unlocking the full potential of each 3-
ethylcyclohexanol isomer in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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